Aprepitant Impurity 1
Aprepitant Impurity 1
A metabolite of Aprepitant
Brand Name:
Vulcanchem
CAS No.:
327623-37-0
VCID:
VC0194740
InChI:
InChI=1S/C20H18F7NO2/c1-11(13-8-14(19(22,23)24)10-15(9-13)20(25,26)27)30-18-17(28-6-7-29-18)12-2-4-16(21)5-3-12/h2-5,8-11,17-18,28H,6-7H2,1H3/t11-,17+,18-/m0/s1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(NCCO2)C3=CC=C(C=C3)F
Molecular Formula:
C20H18F7NO2. HCl
Molecular Weight:
437.36
Aprepitant Impurity 1
CAS No.: 327623-37-0
Impurities
VCID: VC0194740
Molecular Formula: C20H18F7NO2. HCl
Molecular Weight: 437.36
Purity: > 95%
| CAS No. | 327623-37-0 |
|---|---|
| Product Name | Aprepitant Impurity 1 |
| Molecular Formula | C20H18F7NO2. HCl |
| Molecular Weight | 437.36 |
| IUPAC Name | (2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholine |
| Standard InChI | InChI=1S/C20H18F7NO2/c1-11(13-8-14(19(22,23)24)10-15(9-13)20(25,26)27)30-18-17(28-6-7-29-18)12-2-4-16(21)5-3-12/h2-5,8-11,17-18,28H,6-7H2,1H3/t11-,17+,18-/m0/s1 |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(NCCO2)C3=CC=C(C=C3)F |
| Appearance | Solid powder |
| Description | A metabolite of Aprepitant |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2R,3S)-2-[(1S)-1-[3,5-Bis(trifluoromethyl)phenyl)ethoxy]-3-(4-fluorophenyl)-morpholine |
| PubChem Compound | 46868422 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume